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In organic chemistry, alcohols are classified as primary, secondary, or tertiary based on the number of carbon

atoms attached to the carbon that bears the hydroxyl (-OH) group [1].

Primary Alcohol: The carbon with the -OH group is attached to only one other carbon atom [1] [2].
Secondary Alcohol: The carbon with the -OH group is attached to two other carbon atoms.

Tertiary Alcohol: The carbon with the -OH group is attached to three other carbon atoms [3] [4] [5].

The structure of 3,3-Dimethyl-1-butanol is CC(C)(C)CCOH [6]. The carbon atom of the -OH group is at

the end of the chain, bonded to one other carbon atom, which meets the definition of a primary alcohol.

The following diagram illustrates the structure and classification logic:

3,3-Dimethyl-1-butanol Structural Formula: CC(C)(C)CCOH -OH Carbon (C1) Attached to one other Carbon Classification: Primary Alcohol

Click to download full resolution via product page

Diagram showing the structural classification of 3,3-Dimethyl-1-butanol as a primary alcohol.

It's important to note that one chemical supplier webpage incorrectly classifies it as a tertiary alcohol [7].

However, this is contradicted by authoritative sources like Wikipedia, NIST, and fundamental chemistry

educational resources which align with the structural analysis confirming its status as a primary alcohol [1]

[6] [8].
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Key Physical Property Data

The table below summarizes the key physical properties of 3,3-Dimethyl-1-butanol:

Property Value

CAS Registry Number 624-95-3 [6] [8] [7]

Molecular Formula C₆H₁₄O [6] [8] [7]

Molar Mass 102.17 - 102.18 g/mol [8] [7] [9]

Density 0.844 g/cm³ (at 15-25 °C) [6] [9]

Melting Point -60 °C [6] [9]

Boiling Point 143 °C [6] [9]

Physical Form Colorless liquid [7] [9]

Biological Significance and Research Applications

Despite its simple alcohol classification, 3,3-Dimethyl-1-butanol (DMB) is a significant compound in

scientific research due to its biological effects.

Mode of Action: DMB is a structural analog of choline [6]. It non-lethally inhibits the formation of

trimethylamine (TMA) by gut microbes. TMA is converted in the liver to Trimethylamine N-oxide
(TMAO), a metabolite strongly linked to the promotion of atherosclerosis [6] [7].

Observed Effects: Studies in mice have shown that DMB can reduce TMAO levels, inhibit the
formation of atherosclerotic lesions, and attenuate cardiac remodeling in heart failure models. It has

also been found in balsamic vinegars, red wines, and certain oils [6] [7].
Experimental Protocol Insight: A key study administered DMB to mice (at 1.0% v/v) via drinking

water, starting one week before a dietary challenge with choline or TMAO, and continued for up to 16
weeks. TMA and TMAO levels in the blood were measured using liquid chromatography-coupled

tandem mass spectrometry (LC/MS/MS), and atherosclerotic plaque areas were quantified in the
aortic sinus and aorta [6] [7].
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The following diagram outlines the experimental workflow and the role of DMB in inhibiting TMAO

formation:

Dietary Choline/Carnitine

Gut Microbes

Trimethylamine (TMA)

TMAO (Atherosclerosis)

DMB Intervention

 Inhibits

Click to download full resolution via product page

Experimental workflow showing DMB inhibition of gut microbial TMA production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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